Cas no 1394768-25-2 ((2,2-Difluoroethyl)(propan-2-yl)amine hydrochloride)

2,2-Difluoroethyl)(propan-2-yl)amine hydrochloride is a fluorinated amine derivative with potential applications in pharmaceutical and agrochemical synthesis. The incorporation of difluoroethyl and isopropyl groups enhances its reactivity and selectivity in nucleophilic substitution and reductive amination reactions. The hydrochloride salt form improves stability and handling, making it suitable for storage and precise dosing in synthetic workflows. Its structural features may contribute to increased metabolic stability in bioactive compounds. This compound is particularly valuable in medicinal chemistry for the development of fluorinated analogs, where the difluoroethyl moiety can influence pharmacokinetic properties. High purity grades ensure consistent performance in research and industrial applications.
(2,2-Difluoroethyl)(propan-2-yl)amine hydrochloride structure
1394768-25-2 structure
Product Name:(2,2-Difluoroethyl)(propan-2-yl)amine hydrochloride
CAS No:1394768-25-2
MF:C5H12ClF2N
MW:159.60528755188
CID:4596873
PubChem ID:71756544
Update Time:2025-06-15

(2,2-Difluoroethyl)(propan-2-yl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (2,2-difluoroethyl)(propan-2-yl)amine hydrochloride
    • N-(2,2-difluoroethyl)propan-2-amine;hydrochloride
    • Z1442017493
    • (2,2-Difluoroethyl)(propan-2-yl)amine hydrochloride
    • Inchi: 1S/C5H11F2N.ClH/c1-4(2)8-3-5(6)7;/h4-5,8H,3H2,1-2H3;1H
    • InChI Key: PDHJTSOBSNCANC-UHFFFAOYSA-N
    • SMILES: Cl.FC(CNC(C)C)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 54.4
  • Topological Polar Surface Area: 12

Experimental Properties

  • Melting Point: NA

(2,2-Difluoroethyl)(propan-2-yl)amine hydrochloride Security Information

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Additional information on (2,2-Difluoroethyl)(propan-2-yl)amine hydrochloride

Comprehensive Overview of (2,2-Difluoroethyl)(propan-2-yl)amine hydrochloride (CAS No. 1394768-25-2)

(2,2-Difluoroethyl)(propan-2-yl)amine hydrochloride (CAS No. 1394768-25-2) is a fluorinated amine derivative with significant potential in pharmaceutical and agrochemical applications. This compound, characterized by its difluoroethyl and isopropylamine moieties, has garnered attention due to its unique physicochemical properties and versatility in synthetic chemistry. Researchers and industry professionals are increasingly exploring its role in drug discovery, particularly in the development of novel bioactive molecules targeting neurological and metabolic disorders.

The structural features of (2,2-Difluoroethyl)(propan-2-yl)amine hydrochloride contribute to its stability and reactivity, making it a valuable intermediate in organic synthesis. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, which are critical factors in medicinal chemistry. Recent studies highlight its utility in the design of fluorinated pharmaceuticals, a growing trend driven by the demand for more effective and safer therapeutics. This aligns with current industry trends, where fluorine-containing compounds account for over 20% of FDA-approved drugs.

In agrochemical applications, (2,2-Difluoroethyl)(propan-2-yl)amine hydrochloride serves as a precursor for crop protection agents. Its fluorine-rich structure improves the bioavailability and environmental persistence of active ingredients, addressing challenges such as pest resistance and regulatory restrictions. With the global agrochemical market emphasizing sustainable solutions, this compound is poised to play a pivotal role in next-generation formulations.

From a synthetic perspective, the compound’s hydrochloride salt form ensures improved solubility and handling, facilitating its use in large-scale manufacturing. Analytical techniques like NMR spectroscopy and mass spectrometry confirm its high purity, meeting stringent quality standards for industrial and research applications. Its CAS No. 1394768-25-2 is frequently searched in chemical databases, reflecting its relevance in academic and commercial settings.

Emerging discussions in scientific forums often link (2,2-Difluoroethyl)(propan-2-yl)amine hydrochloride to green chemistry initiatives. Researchers are investigating solvent-free synthesis routes and catalytic methods to minimize waste, aligning with the principles of environmentally friendly production. Such innovations are critical as regulatory bodies worldwide tighten guidelines on chemical manufacturing processes.

In summary, (2,2-Difluoroethyl)(propan-2-yl)amine hydrochloride (CAS No. 1394768-25-2) represents a multifaceted compound with broad applicability. Its integration into drug development and agrochemical innovation underscores its importance in addressing contemporary scientific and industrial challenges. As interest in fluorinated compounds continues to rise, this molecule is expected to remain at the forefront of cutting-edge research.

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